methyl (3R)-3-amino-3-(3-fluorophenyl)propanoate
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Overview
Description
“Methyl (3R)-3-amino-3-(3-fluorophenyl)propanoate” is a chemical compound. It is a derivative of propanoic acid, where one of the hydrogen atoms from the third carbon atom in the propanoic acid molecule is replaced by an amino group, and the third carbon atom is also connected to a 3-fluorophenyl group . The methyl ester group (-COOCH3) is attached to the carboxyl group (-COOH) of the propanoic acid .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code:1S/C10H11FO2/c1-13-10(12)6-5-8-3-2-4-9(11)7-8/h2-4,7H,5-6H2,1H3
. This indicates that the molecule consists of 10 carbon atoms, 11 hydrogen atoms, 1 fluorine atom, and 2 oxygen atoms . Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . Its molecular weight is 182.19 .Properties
CAS No. |
1213403-50-9 |
---|---|
Molecular Formula |
C10H12FNO2 |
Molecular Weight |
197.21 g/mol |
IUPAC Name |
methyl (3R)-3-amino-3-(3-fluorophenyl)propanoate |
InChI |
InChI=1S/C10H12FNO2/c1-14-10(13)6-9(12)7-3-2-4-8(11)5-7/h2-5,9H,6,12H2,1H3/t9-/m1/s1 |
InChI Key |
NZGXGJORNZGEJV-SECBINFHSA-N |
Isomeric SMILES |
COC(=O)C[C@H](C1=CC(=CC=C1)F)N |
SMILES |
COC(=O)CC(C1=CC(=CC=C1)F)N |
Canonical SMILES |
COC(=O)CC(C1=CC(=CC=C1)F)N |
Origin of Product |
United States |
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